![molecular formula C4H5N3O2 B1599770 Oxazole-2-carboxylic acid hydrazide CAS No. 90831-48-4](/img/structure/B1599770.png)
Oxazole-2-carboxylic acid hydrazide
Overview
Description
Oxazole-2-carboxylic acid hydrazide is an organic compound, which is a hydrazide derivative of oxazole-2-carboxylic acid. It has a wide range of applications in scientific research, particularly in the field of medicinal chemistry. The compound has a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
- Oxazole-2-carboxylic acid hydrazide and its derivatives have demonstrated antimicrobial properties. Researchers have investigated their effectiveness against bacteria and fungi .
- At subinhibitory concentrations, it significantly inhibits virulence factors such as motility, biofilm formation, alginate production, and susceptibility to oxidative stress .
- Researchers have explored their potential as leads for pharmaceuticals, including antidiabetic, anticancer, and anti-inflammatory agents .
- Its presence in pharmaceutical chemistry underscores its importance as a building block for drug development .
- Although the exact mechanisms remain unclear, this finding highlights the potential cardiovascular effects of related compounds .
Antimicrobial Activity
Virulence Factor Inhibition
Medicinal Chemistry and Drug Development
Biologically Active Compounds
Vascular Relaxation Mechanisms
Organic Synthesis and Catalysis
Mechanism of Action
Target of Action
Oxazole derivatives are known to have a wide spectrum of biological activities Oxazole derivatives have been reported to exhibit various biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant . Therefore, the targets could be diverse depending on the specific biological activity.
Mode of Action
Oxazole derivatives are known to interact with various enzymes and receptors via numerous non-covalent interactions . The presence of hetero atoms or groupings in these compounds imparts preferential specificities in their biological responses .
Biochemical Pathways
Oxazole derivatives are known to affect various biological pathways due to their wide spectrum of biological activities . For instance, some oxazole derivatives have been reported to inhibit leukotriene biosynthesis, which plays a role in inflammation .
Result of Action
Oxazole derivatives have been reported to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities .
Action Environment
The synthesis of oxazole derivatives has been reported to be performed in eco-friendly catalytic systems , suggesting that environmental factors may play a role in the synthesis of these compounds.
properties
IUPAC Name |
1,3-oxazole-2-carbohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c5-7-3(8)4-6-1-2-9-4/h1-2H,5H2,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXJFZRUFEGHQQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=N1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80459698 | |
Record name | 1,3-oxazole-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80459698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90831-48-4 | |
Record name | 1,3-oxazole-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80459698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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